Cas no 90559-43-6 (1H-Benzimidazole-5-sulfonamide,2,3-dihydro-N,1-dimethyl-2-thioxo-)

• Product Name: 1H-Benzimidazole-5-sulfonamide,2,3-dihydro-N,1-dimethyl-2-thioxo-
• CAS No: 90559-43-6
• MF: C₉H₁₁N₃O₂S₂
• MW: 257.332538843155
• CID: 814409
• PubChem ID: 3370705
• Update Time: 2025-04-19

1H-Benzimidazole-5-sulfonamide,2,3-dihydro-N,1-dimethyl-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-sulfonamide,2,3-dihydro-N,1-dimethyl-2-thioxo-
• N,1-dimethyl-2-sulfanylidene-3H-benzimidazole-5-sulfonamide
• NSC158409
• SCHEMBL7865464
• N,1-dimethyl-2-sulfanyl-1H-benzimidazole-5-sulfonamide
• AKOS024333834
• NSC-158409
• DTXSID00391884
• MLS003106479
• SMR001821381
• 90559-43-6
• CHEMBL2131435

• Inchi： 1S/C9H11N3O2S2/c1-10-16(13,14)6-3-4-8-7(5-6)11-9(15)12(8)2/h3-5,10H,1-2H3,(H,11,15)
• InChI Key： QORHKAJQSDTLPQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)NC(N2C)=S)(NC)(=O)=O

Computed Properties

• Exact Mass: 257.029
• Monoisotopic Mass: 257.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Density: 1.54
• Boiling Point: 427.4°C at 760 mmHg
• Flash Point: 212.3°C
• Refractive Index: 1.717